tert-Butyl (2-(2-(2-(2-nitrophenylsulfonamido)ethoxy)ethoxy)ethyl)carbamate
Overview
Description
“tert-Butyl (2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)ethyl)carbamate” is a chemical compound with the molecular formula C13H28N2O5 . It is also known by other names such as Amino-PEG3-NHBoc, boc-n-amido-peg3-amine, BocNH-PEG3-CH2CH2NH2, and boc-nh-peg3-nh2 .
Molecular Structure Analysis
The molecular structure of this compound consists of a carbamate group (NHCOO) attached to a tert-butyl group (C(CH3)3) and a polyethylene glycol (PEG) chain with three ethoxy (OCH2CH2) units .Physical And Chemical Properties Analysis
This compound has an average mass of 292.372 Da and a monoisotopic mass of 292.199829 Da . The storage temperature is recommended to be in a dark place, under inert atmosphere, at 2-8°C .Scientific Research Applications
Chemical Synthesis and Building Blocks
Research on compounds structurally related to "tert-Butyl (2-(2-(2-(2-nitrophenylsulfonamido)ethoxy)ethoxy)ethyl)carbamate" highlights their utility as building blocks in organic synthesis. For instance, tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been shown to serve as N-(Boc) nitrone equivalents, enabling the generation of N-(Boc)hydroxylamines when reacted with organometallics. These findings suggest the potential of such compounds in facilitating diverse chemical transformations and synthesis of complex molecules (Guinchard, Vallée, & Denis, 2005).
Intermediate in Synthesis of Biologically Active Compounds
Moreover, related research indicates the importance of such compounds as intermediates in the synthesis of biologically active compounds. For example, a study on the synthesis of tert-Butyl 5-amino-4 ((2-(dimethylamino)ethyl)(methyl)amino)-2methoxyphenyl) carbamate, an important intermediate in the synthesis of the drug omisertinib (AZD9291), showcases the compound's role in pharmaceutical synthesis. The study provided a rapid synthetic method for the compound, demonstrating its relevance in drug development (Zhao, Guo, Lan, & Xu, 2017).
Nitration and Functionalization of Aromatic Sulfonamides
Additionally, research on the chemoselective nitration of aromatic sulfonamides with tert-butyl nitrite reveals the selective functionalization of sulfonamide-containing aryl systems. This method demonstrates the compound's utility in the selective introduction of nitro groups, highlighting its potential in the synthesis of nitro-substituted aromatic compounds, which are valuable in various chemical and pharmaceutical applications (Kilpatrick, Heller, & Arns, 2013).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[2-[2-[2-[(2-nitrophenyl)sulfonylamino]ethoxy]ethoxy]ethyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O8S/c1-17(2,3)28-16(21)18-8-10-26-12-13-27-11-9-19-29(24,25)15-7-5-4-6-14(15)20(22)23/h4-7,19H,8-13H2,1-3H3,(H,18,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFONOVPSCSUFIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCCOCCNS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O8S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (2-(2-(2-(2-nitrophenylsulfonamido)ethoxy)ethoxy)ethyl)carbamate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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